Cas no 1236366-19-0 (4-Oxazolecarboxaldehyde,5-(2-Methylpropyl)-)

• Product Name: 4-Oxazolecarboxaldehyde,5-(2-Methylpropyl)-
• CAS No: 1236366-19-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 2114781
• Update Time: 2023-11-19

4-Oxazolecarboxaldehyde,5-(2-Methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-?(2-?methylpropyl)?-4-?Oxazolecarboxaldehyd?e
• 4-Oxazolecarboxaldehyde, 5-(2-methylpropyl)-
• 4-Oxazolecarboxaldehyde,5-(2-methylpropyl)-
• CID 83815386
• 5-isobutyloxazole-4-carbaldehyde
• 4-Oxazolecarboxaldehyde,5-(2-Methylpropyl)-

• Inchi： 1S/C8H11NO2/c1-6(2)3-8-7(4-10)9-5-11-8/h4-6H,3H2,1-2H3
• InChI Key： CMMBYTIYUFJEQP-UHFFFAOYSA-N
• SMILES： O1C=NC(C=O)=C1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 235.5±20.0 °C(Predicted)
• pka: -0.97±0.10(Predicted)